Cas no 1167055-54-0 (4-AMino-6-hydroxy (1H)indazole hydrochloride)

• Product Name: 4-AMino-6-hydroxy (1H)indazole hydrochloride
• CAS No: 1167055-54-0
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• MDL: MFCD11845421
• CID: 4561366
• PubChem ID: 136218649
• Update Time: 2025-05-19

4-AMino-6-hydroxy (1H)indazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-AMino-6-hydroxy (1H)indazole hydrochloride

• MDL： MFCD11845421
• Inchi： 1S/C7H7N3O.ClH/c8-6-1-4(11)2-7-5(6)3-9-10-7;/h1-3,11H,8H2,(H,9,10);1H
• InChI Key： VTVYZWJTQRLYPE-UHFFFAOYSA-N
• SMILES： N1C2=C(C(N)=CC(O)=C2)C=N1.[H]Cl

Additional information on 4-AMino-6-hydroxy (1H)indazole hydrochloride

4-Amino-6-Hydroxy (1H)Indazole Hydrochloride: A Comprehensive Overview

The compound 4-Amino-6-Hydroxy (1H)Indazole Hydrochloride (CAS No. 1167055-54-0) is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of amino and hydroxy groups at specific positions on the indazole ring imparts unique chemical and biological properties to this compound.

4-Amino-6-Hydroxy (1H)Indazole Hydrochloride has been extensively studied for its role in medicinal chemistry, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential as a scaffold for designing drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, making it easier to handle in laboratory settings and potential pharmaceutical applications.

The synthesis of 4-Amino-6-Hydroxy (1H)Indazole Hydrochloride involves a multi-step process that typically begins with the preparation of the indazole core. Researchers have employed various methodologies, including condensation reactions and cyclization processes, to construct the indazole framework. The introduction of the amino and hydroxy groups at the 4 and 6 positions, respectively, is achieved through precise chemical transformations that require careful control over reaction conditions to ensure regioselectivity.

One of the most promising areas of research involving 4-Amino-6-Hydroxy (1H)Indazole Hydrochloride is its application in drug discovery. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a valuable candidate for developing treatments against chronic inflammatory diseases such as arthritis and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways involved in cancer progression has positioned it as a potential lead compound for anticancer drug development.

In terms of biological activity, 4-Amino-6-Hydroxy (1H)Indazole Hydrochloride has shown remarkable selectivity towards certain enzymes and receptors. For instance, it has been found to inhibit the activity of cyclooxygenase (COX), an enzyme closely associated with inflammation and pain. This property underscores its potential as a novel analgesic agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, its ability to scavenge free radicals suggests that it could play a role in combating oxidative stress-related diseases.

The structural versatility of 4-Amino-6-Hydroxy (1H)Indazole Hydrochloride also makes it an attractive candidate for further chemical modification. Researchers have explored various substitution patterns on the indazole ring to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability. These modifications have led to the discovery of derivatives with improved efficacy and reduced toxicity, paving the way for their potential use in clinical settings.

From a mechanistic standpoint, 4-Amino-6-Hydroxy (1H)Indazole Hydrochloride interacts with cellular components through multiple modes of action. Its amino group facilitates hydrogen bonding interactions with target proteins, while the hydroxy group contributes to its redox properties. These interactions are critical for its biological activity and highlight the importance of maintaining these functional groups during synthesis and subsequent modifications.

Recent advancements in computational chemistry have also contributed significantly to our understanding of 4-Amino-6-Hydroxy (1H)Indazole Hydrochloride's behavior at molecular levels. Molecular docking studies have revealed that this compound binds effectively to key residues in target proteins, providing insights into its mechanism of action. Such computational approaches are invaluable for guiding further optimization efforts aimed at enhancing its therapeutic potential.

In conclusion, 4-Amino-6-Hydroxy (1H)Indazole Hydrochloride represents a compelling molecule with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure, coupled with its promising biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover new insights into its properties and mechanisms, this compound holds great promise for advancing therapeutic interventions across various disease areas.